methyl 2-((7-isobutyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate

• IUPAC Name: methyl 2-[3-methyl-7-(2-methylpropyl)-2,6-dioxopurin-8-yl]sulfanylacetate
• InChI: InChI=1S/C13H18N4O4S/c1-7(2)5-17-9-10(16(3)12(20)15-11(9)19)14-13(17)22-6-8(18)21-4/h7H,5-6H2,1-4H3,(H,15,19,20)
• InChI Key: OBVNMKQCIYCVDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(N=C1SCC(=O)OC)N(C(=O)NC2=O)C
• Molecular Formula: C13H18N4O4S
• Molecular Weight: 326.37 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “methyl 2-((7-isobutyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate” are not available in the current resources.

Scientific Research Applications

Synthetic Pathways and Chemical Transformations

Diels–Alder Reactions

The Diels–Alder reaction route has been explored for the synthesis of potential trichothecene precursors, showcasing the versatility of methyl and ethyl acetates in highly regio- and stereo-selective cycloadditions. This methodology could potentially be applied or adapted for the synthesis or modification of compounds similar to "methyl 2-((7-isobutyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate" (Banks et al., 1981).

Hydrogenation and Functionalization

The study of catalytic hydrogenation of dihydrooxazines explores dynamic mixtures and transformations, leading to various derivatives. This research could inform strategies for functionalizing or modifying compounds structurally related to the chemical (Sukhorukov et al., 2008).

Biological Properties and Applications

Purine and Pyrimidine Analogues

The synthesis and evaluation of purine and pyrimidine analogues, including their biological properties, present a methodological approach relevant to compounds like "methyl 2-((7-isobutyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate." These studies offer insights into potential biological applications or interactions (Raju et al., 1989).

Biocatalysis and Biosynthesis

Ester Biosynthesis in E. coli

Engineering E. coli for the production of various esters, including acetate esters, opens avenues for the biosynthesis of complex molecules, potentially including "methyl 2-((7-isobutyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)acetate" or related compounds (Rodriguez et al., 2014).

Biosynthesis of 2-methylalkanes

Investigating the biosynthesis of 2-methylalkanes in crickets provides an interesting perspective on the metabolic pathways that could potentially be explored or adapted for synthesizing structurally complex molecules (Blailock & Blomquist, 1976).